Cas no 1251999-13-9 (4-(Azetidin-3-yloxy)pyridine)

• Product Name: 4-(Azetidin-3-yloxy)pyridine
• CAS No: 1251999-13-9
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• CID: 2113869
• Update Time: 2025-11-06

4-(Azetidin-3-yloxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(3-azetidinyloxy)Pyridine
• 4-(azetidin-3-yloxy)pyridine
• RLQYIYTUKIVZKO-UHFFFAOYSA-N
• Pyridine, 4-(3-azetidinyloxy)-
• 4-(Azetidin-3-yloxy)pyridine

• Inchi： 1S/C8H10N2O/c1-3-9-4-2-7(1)11-8-5-10-6-8/h1-4,8,10H,5-6H2
• InChI Key： RLQYIYTUKIVZKO-UHFFFAOYSA-N
• SMILES： O(C1C=CN=CC=1)C1CNC1

Computed Properties

• Exact Mass: 150.079
• Monoisotopic Mass: 150.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.2

Additional information on 4-(Azetidin-3-yloxy)pyridine

4-(Azetidin-3-yloxy)pyridine: A Comprehensive Overview

The compound 4-(Azetidin-3-yloxy)pyridine, identified by the CAS number 1251999-13-9, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the broader category of heterocyclic compounds, specifically pyridines, which are widely studied for their unique chemical properties and biological activities. The structure of 4-(Azetidin-3-yloxy)pyridine consists of a pyridine ring substituted with an azetidine moiety at the 4-position, creating a molecule with both aromatic and non-aromatic components. This combination makes it a versatile building block for further chemical modifications and functionalizations.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-(Azetidin-3-yloxy)pyridine through various methodologies. One notable approach involves the coupling of azetidine derivatives with pyridine precursors under controlled conditions, leveraging catalytic systems to enhance reaction efficiency. These methods not only improve the yield but also ensure high purity, making the compound suitable for both academic research and industrial applications. The ability to synthesize this compound in large quantities has further expanded its utility across different fields.

The structural uniqueness of 4-(Azetidin-3-yloxy)pyridine lies in its hybrid nature, combining the aromatic stability of pyridine with the flexibility of the azetidine ring. This duality allows the compound to participate in a wide range of chemical reactions, including nucleophilic substitutions, electrophilic additions, and coordination chemistry. For instance, the azetidine moiety can act as a nucleophile in substitution reactions, while the pyridine ring can serve as an electron-deficient site for electrophilic attacks. Such reactivity patterns make 4-(Azetidin-3-yloxy)pyridine an ideal candidate for exploring novel reaction mechanisms and designing advanced materials.

From a biological standpoint, 4-(Azetidin-3-yloxy)pyridine has shown promising activity in preliminary studies targeting enzyme inhibition and receptor modulation. Researchers have reported that this compound exhibits selective binding to certain protein targets, suggesting its potential as a lead molecule in drug discovery programs. Furthermore, its ability to modulate cellular signaling pathways makes it a valuable tool for studying disease mechanisms at the molecular level.

In terms of material science applications, 4-(Azetidin-3-yloxy)pyridine has been explored as a precursor for constructing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The azetidine ring's ability to coordinate with metal ions facilitates the formation of extended networks with tunable porosity and functionality. These materials hold great promise for gas storage, catalysis, and sensing applications, where high surface area and selectivity are critical.

Recent studies have also highlighted the importance of understanding the environmental impact of 4-(Azetidin-3-yloxy)pyridine. Researchers have investigated its biodegradation pathways under various conditions, revealing that it undergoes rapid microbial degradation under aerobic conditions. This finding is significant for assessing its environmental safety and ensuring sustainable practices in its production and use.

Looking ahead, the versatility of 4-(Azetidin-3-yloxy)pyridine presents numerous opportunities for further exploration. Its role as a building block in medicinal chemistry continues to attract attention, with ongoing efforts focused on optimizing its pharmacokinetic properties for therapeutic applications. Additionally, advancements in computational chemistry are enabling researchers to predict and design derivatives with enhanced activity and selectivity.

In conclusion, 4-(Azetidin-3-yloxy)pyridine is a multifaceted compound with diverse applications across chemistry, biology, and materials science. Its unique structure, reactivity, and biological activity make it a valuable asset for both fundamental research and industrial innovation. As research progresses, this compound is expected to unlock new possibilities in drug development, material synthesis, and environmental sustainability.